Cas no 2763928-71-6 (2-Fluorocyclohexane-1,4-dione)

• Product Name: 2-Fluorocyclohexane-1,4-dione
• CAS No: 2763928-71-6
• MF: C₆H₇FO₂
• MW: 130.116985559464
• CID: 5666079
• PubChem ID: 153962248
• Update Time: 2025-06-14

2-Fluorocyclohexane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2763928-71-6
• 2-fluorocyclohexane-1,4-dione
• EN300-27746680
• 1,4-Cyclohexanedione, 2-fluoro-
• 2-Fluorocyclohexane-1,4-dione

• Inchi： 1S/C6H7FO2/c7-5-3-4(8)1-2-6(5)9/h5H,1-3H2
• InChI Key： GKBLUCKSJGTYJC-UHFFFAOYSA-N
• SMILES： FC1C(CCC(C1)=O)=O

Computed Properties

• Exact Mass: 130.04300762g/mol
• Monoisotopic Mass: 130.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 222.9±40.0 °C(Predicted)

Additional information on 2-Fluorocyclohexane-1,4-dione

Exploring the Properties and Applications of 2-Fluorocyclohexane-1,4-dione (CAS No. 2763928-71-6)

The compound 2-Fluorocyclohexane-1,4-dione (CAS No. 2763928-71-6) is a fluorinated derivative of cyclohexane-1,4-dione, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This article delves into the molecular structure, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

From a structural perspective, 2-Fluorocyclohexane-1,4-dione features a cyclohexane ring with two ketone groups at positions 1 and 4, along with a fluorine atom at position 2. This specific arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Researchers have been particularly interested in exploring its role in the development of novel pharmaceutical intermediates and specialty chemicals, as the fluorine atom often enhances biological activity and metabolic stability.

Recent studies have highlighted the compound's potential in green chemistry applications, aligning with the growing global focus on sustainable chemical processes. The presence of the fluorine atom allows for selective transformations under mild conditions, reducing energy consumption and waste generation. This aspect has made 2-Fluorocyclohexane-1,4-dione a subject of interest for researchers working on environmentally friendly synthesis routes and catalysis.

In the field of material science, this fluorinated dione has shown promise as a building block for advanced polymers and functional materials. Its ability to participate in various condensation and addition reactions makes it suitable for creating novel high-performance materials with specific thermal and chemical resistance properties. These applications are particularly relevant in industries seeking lightweight materials for technological applications.

Analytical characterization of 2-Fluorocyclohexane-1,4-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its purity and structure, which are crucial for research and industrial applications. The compound's stability under various conditions has been a topic of investigation, with studies focusing on its storage requirements and handling protocols to ensure optimal performance in different applications.

One of the most frequently asked questions about 2-Fluorocyclohexane-1,4-dione concerns its synthetic accessibility. Current literature describes several routes to its preparation, including fluorination of pre-existing cyclohexane-1,4-dione derivatives or through multi-step synthesis from simpler starting materials. The choice of method often depends on the desired scale and purity requirements, with each approach offering distinct advantages in terms of yield optimization and cost-effectiveness.

The safety profile of 2-Fluorocyclohexane-1,4-dione has been another area of focus, particularly in light of increasing regulatory scrutiny of chemical substances. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed when handling this compound. Researchers have emphasized the importance of proper ventilation and personal protective equipment when working with fluorinated organic compounds in general.

Looking toward future applications, 2-Fluorocyclohexane-1,4-dione shows potential in medicinal chemistry as a scaffold for drug development. The combination of the dione functionality and fluorine substitution offers opportunities for creating diverse molecular architectures with potential biological activity. This aligns with current trends in fragment-based drug discovery and the search for novel privileged structures in pharmaceutical research.

In the context of industrial applications, the compound's stability and reactivity make it suitable for use in fine chemical production and specialty material synthesis. Companies specializing in custom synthesis and contract research have shown increasing interest in this and related fluorinated compounds, driven by demand from various high-tech industries.

From an environmental perspective, the fate and effects of 2-Fluorocyclohexane-1,4-dione in ecosystems have become important considerations. Recent studies have examined its biodegradability and potential ecotoxicological impacts, reflecting the chemical industry's growing emphasis on sustainability metrics and green chemistry principles.

The commercial availability of 2-Fluorocyclohexane-1,4-dione has expanded in recent years, with several chemical suppliers now offering it in research quantities. Pricing and bulk availability vary depending on purity specifications and order volume, with current market trends showing steady demand from academic and industrial research sectors.

In conclusion, 2-Fluorocyclohexane-1,4-dione (CAS No. 2763928-71-6) represents an interesting case study in the development and application of fluorinated organic compounds. Its unique structural features and versatile reactivity profile continue to attract research attention across multiple disciplines, from basic chemical research to applied material science. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in the evolving landscape of specialty chemicals.